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N-(Trifluoroacetyl)-1-desmethyl Daunorubicin N-(Trifluoroacetyl)-1-desmethyl Daunorubicin
Brand Name: Vulcanchem
CAS No.: 68594-06-9
VCID: VC0128464
InChI: InChI=1S/C28H26F3NO11/c1-9-21(35)13(32-26(40)28(29,30)31)6-16(42-9)43-15-8-27(41,10(2)33)7-12-18(15)25(39)20-19(23(12)37)22(36)11-4-3-5-14(34)17(11)24(20)38/h3-5,9,13,15-16,21,34-35,37,39,41H,6-8H2,1-2H3,(H,32,40)/t9-,13-,15-,16-,21+,27-/m0/s1
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)O)O)(C(=O)C)O)NC(=O)C(F)(F)F)O
Molecular Formula: C28H26F3NO11
Molecular Weight: 609.5 g/mol

N-(Trifluoroacetyl)-1-desmethyl Daunorubicin

CAS No.: 68594-06-9

Reference Standards

VCID: VC0128464

Molecular Formula: C28H26F3NO11

Molecular Weight: 609.5 g/mol

N-(Trifluoroacetyl)-1-desmethyl Daunorubicin - 68594-06-9

CAS No. 68594-06-9
Product Name N-(Trifluoroacetyl)-1-desmethyl Daunorubicin
Molecular Formula C28H26F3NO11
Molecular Weight 609.5 g/mol
IUPAC Name N-[(2S,3S,4S,6R)-6-[[(1S,3S)-3-acetyl-3,5,10,12-tetrahydroxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]-3-hydroxy-2-methyloxan-4-yl]-2,2,2-trifluoroacetamide
Standard InChI InChI=1S/C28H26F3NO11/c1-9-21(35)13(32-26(40)28(29,30)31)6-16(42-9)43-15-8-27(41,10(2)33)7-12-18(15)25(39)20-19(23(12)37)22(36)11-4-3-5-14(34)17(11)24(20)38/h3-5,9,13,15-16,21,34-35,37,39,41H,6-8H2,1-2H3,(H,32,40)/t9-,13-,15-,16-,21+,27-/m0/s1
Standard InChIKey ZACGCIJOSAVHQF-MPODBYEKSA-N
Isomeric SMILES C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)O)O)(C(=O)C)O)NC(=O)C(F)(F)F)O
SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)O)O)(C(=O)C)O)NC(=O)C(F)(F)F)O
Canonical SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)O)O)(C(=O)C)O)NC(=O)C(F)(F)F)O
Synonyms (8S-cis)-8-Acetyl-7,8,9,10-tetrahydro-1,6,8,11-tetrahydroxy-10-[[2,3,6-trideoxy-3-[(trifluoroacetyl)amino]-α-L-lyxo-hexopyranosyl]oxy]-5,12-naphthacenedione; (8S,10S)-8-acetyl-7,8,9,10-tetrahydro-1,6,8,11-tetrahydroxy-10-[[2,3,6-trideoxy-3-[(trifluor
PubChem Compound 15235773
Last Modified Nov 11 2021
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